![molecular formula C11H12N2O2S B027922 6-amino-N-methylnaphthalene-2-sulfonamide CAS No. 104295-55-8](/img/structure/B27922.png)
6-amino-N-methylnaphthalene-2-sulfonamide
Overview
Description
6-amino-N-methylnaphthalene-2-sulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is a sulfonamide derivative of naphthalene and has been synthesized using different methods.
Scientific Research Applications
Synthesis and Biological Potential
Sulfonamides have been recognized for their antimicrobial and anti-inflammatory properties, leading to their use in treating infections. Research focused on synthesizing novel sulfonamide drugs demonstrates the versatility of these compounds in medicinal chemistry. For instance, the synthesis of sulfonamides formed by reacting p-toluenesulfonyl chloride with different amino acids and their evaluation against bacterial strains highlighted their potential as future medicinal drugs due to their antibacterial activity and low cytotoxicity (Hussain et al., 2022).
Applications in Drug Design and Discovery
Sulfonamides serve as essential building blocks in medicinal chemistry, widely applied in drug design and discovery. Their significant role in pharmaceuticals, agrochemicals, and polymers underscores their importance. The development of efficient, environmentally friendly processes for preparing sulfonamides highlights their continuous innovation in the pharmaceutical industry (Cao et al., 2021).
Biosynthesis of Sulfonamide Antibiotics
A detailed analysis of the biosynthetic gene cluster for sulfonamide antibiotics from Streptomyces sp. revealed unique aminoacyl transfer reactions. This study not only elucidated the biogenesis of these compounds but also opened avenues for investigating and engineering sulfonamide biosynthesis (Hu et al., 2019).
Environmental and Material Science Applications
Sulfonamide compounds have also been explored for environmental and material science applications, such as in the preparation of novel sulfonated thin-film composite nanofiltration membranes. These membranes demonstrated improved water flux and dye treatment capabilities, indicating the potential of sulfonamide derivatives in enhancing separation processes and water treatment technologies (Liu et al., 2012).
Mechanism of Action
properties
IUPAC Name |
6-amino-N-methylnaphthalene-2-sulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2S/c1-13-16(14,15)11-5-3-8-6-10(12)4-2-9(8)7-11/h2-7,13H,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBQODZRXIYFUJS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)C1=CC2=C(C=C1)C=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70888817 | |
Record name | 2-Naphthalenesulfonamide, 6-amino-N-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70888817 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
104295-55-8 | |
Record name | 6-Amino-N-methyl-2-naphthalenesulfonamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=104295-55-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Naphthalenesulfonamide, 6-amino-N-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0104295558 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Naphthalenesulfonamide, 6-amino-N-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Naphthalenesulfonamide, 6-amino-N-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70888817 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-amino-N-methylnaphthalene-2-sulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.101.148 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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